N-[4-(benzoylamino)-3-methylphenyl]-3,5-dimethylbenzamide

• Molecular Formula: C23H22N2O2
• Molecular Weight: 358.4 g/mol
• IUPAC Name: N-(4-benzamido-3-methylphenyl)-3,5-dimethylbenzamide
• InChI: InChI=1S/C23H22N2O2/c1-15-11-16(2)13-19(12-15)23(27)24-20-9-10-21(17(3)14-20)25-22(26)18-7-5-4-6-8-18/h4-14H,1-3H3,(H,24,27)(H,25,26)
• InChI Key: GBWYUFPPDLZETQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CC=C3)C)C

Description

N-[4-(benzoylamino)-3-methylphenyl]-3,5-dimethylbenzamide, commonly known as BML-210, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamides and is known to exhibit anti-inflammatory and anti-cancer properties.

Scientific Research Applications

BML-210 has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. BML-210 has also been studied for its anti-cancer properties. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Furthermore, BML-210 has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.

Mechanism of Action

The mechanism of action of BML-210 is not fully understood, but it is believed to involve the inhibition of the NF-κB signaling pathway. This pathway is involved in the regulation of inflammation, cell proliferation, and apoptosis. BML-210 has been shown to inhibit the activation of NF-κB, leading to a reduction in the production of pro-inflammatory cytokines and inhibition of cell proliferation.
Biochemical and Physiological Effects:
BML-210 has been shown to exhibit anti-inflammatory and anti-cancer properties in various in vitro and in vivo studies. It has been shown to reduce the production of pro-inflammatory cytokines and inhibit the growth of cancer cells. Furthermore, BML-210 has been shown to have neuroprotective effects in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

BML-210 has several advantages for lab experiments. It is a well-characterized compound with a known synthesis method and has been extensively studied for its potential therapeutic applications. However, there are also some limitations to using BML-210 in lab experiments. It has been reported to have low solubility in water, which can make it challenging to work with in certain experiments. Additionally, the mechanism of action of BML-210 is not fully understood, which can make it difficult to interpret some experimental results.

Future Directions

There are several future directions for research on BML-210. One area of interest is the potential use of BML-210 in the treatment of neurodegenerative diseases such as Alzheimer's disease. Further studies are needed to determine the efficacy of BML-210 in animal models of neurodegenerative diseases. Another area of interest is the development of new synthetic methods for BML-210 that can improve yield and purity. Additionally, further studies are needed to fully understand the mechanism of action of BML-210 and its potential therapeutic applications.

Synthesis Methods

The synthesis of BML-210 involves the reaction between 3,5-dimethyl-4-nitrobenzoic acid and 3-methyl-4-aminobenzophenone in the presence of acetic anhydride and triethylamine. The resulting compound is then treated with benzoyl chloride to obtain the final product, BML-210. The synthesis method has been reported in the literature and has been optimized for high yield and purity.